Cas no 1208074-76-3 (3,5-difluoro-2-methoxybenzene-1-thiol)
1208074-76-3 structure
Product Name:3,5-difluoro-2-methoxybenzene-1-thiol
CAS No:1208074-76-3
MF:C7H6F2OS
MW:176.183747768402
MDL:MFCD12026235
CID:4577428
PubChem ID:50998083
Update Time:2025-09-25
3,5-difluoro-2-methoxybenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-difluoro-2-methoxybenzenethiol
- 3,5-difluoro-2-methoxythiophenol
- 3,5-difluoro-2-methoxybenzene-1-thiol
-
- MDL: MFCD12026235
- Inchi: 1S/C7H6F2OS/c1-10-7-5(9)2-4(8)3-6(7)11/h2-3,11H,1H3
- InChI Key: OTGUJVPNJNSJMN-UHFFFAOYSA-N
- SMILES: C1(S)=CC(F)=CC(F)=C1OC
Computed Properties
- Exact Mass: 176.01074231g/mol
- Monoisotopic Mass: 176.01074231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 10.2Ų
3,5-difluoro-2-methoxybenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851836-0.05g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1851836-0.1g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1851836-0.25g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1851836-0.5g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1851836-1.0g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1851836-2.5g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1851836-5.0g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1851836-10.0g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 10g |
$4236.0 | 2023-06-03 | ||
| Oakwood | 038036-5g |
3,5-difluoro-2-methoxythiophenol |
1208074-76-3 | 5g |
$1688.00 | 2023-09-16 | ||
| Enamine | EN300-1851836-1g |
3,5-difluoro-2-methoxybenzene-1-thiol |
1208074-76-3 | 1g |
$986.0 | 2023-09-19 |
3,5-difluoro-2-methoxybenzene-1-thiol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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